Cas no 1397692-46-4 ((3β)-26,27-Dinorcholest-5-en-24-yne-3,20-diol)

• Product Name: (3β)-26,27-Dinorcholest-5-en-24-yne-3,20-diol
• CAS No: 1397692-46-4
• Molecular Formula: C₂₅H₃₈O₂
• Molecular Weight: 370.568027973175
• CID: 1064852
• PubChem ID: 54765295

(3β)-26,27-Dinorcholest-5-en-24-yne-3,20-diol Properties

Names and Identifiers

• (3β)-26,27-Dinorcholest-5-en-24-yne-3,20-diol
• (3S,10R,13S)-17-[(2S)-2-Hydroxy-5-hexyn-2-yl]-10,13-dimethyl-2,3, 4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]ph enanthren-3-ol (non-preferred name)
• Nat-20(S)-yne
• AKOS040754701
• (3S,8S,9S,10R,13S,14S,17S)-17-[(2S)-2-hydroxyhex-5-yn-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• (3alpha, 17beta)-17-(1-Hydroxy-1methylpent-4-ynyl)-androst-5-en-3-ol
• 1397692-46-4
• (3beta)-26,27-Dinorcholest-5-en-24-yne-3,20-diol

• InChIKey： SCMAJJQBADBBSM-CMJRPVKTSA-N
• Inchi： InChI=1S/C25H38O2/c1-5-6-13-25(4,27)22-10-9-20-19-8-7-17-16-18(26)11-14-23(17,2)21(19)12-15-24(20,22)3/h1,7,18-22,26-27H,6,8-16H2,2-4H3/t18-,19-,20-,21?,22-,23-,24-,25-/m0/s1
• SMILES： C#CCC[C@@](C)([C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)C3CC[C@@]21C)O)O

Computed Properties

• Exact Mass: 370.287180451g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 370.287180451g/mol
• Heavy Atom Count: 27
• Complexity: 671
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 3-hydroxysteroids